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Compound of Interest

Compound Name: 5-Carbethoxy-2-thiouracil

Cat. No.: B1220596

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility and stability
data for 5-Carbethoxy-2-thiouracil, a heterocyclic compound of interest in medicinal chemistry
and drug development. The information presented herein is intended to support research and
development activities by providing key physicochemical properties, experimental
methodologies, and insights into its biological context.

Core Physicochemical Properties

5-Carbethoxy-2-thiouracil, also known as ethyl 4-oxo-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-
carboxylate, is a pyrimidine derivative with the molecular formula C7HsN20s3S.

Table 1: Physicochemical Data for 5-Carbethoxy-2-thiouracil

Property Value Reference
Molecular Weight 200.21 g/mol N/A
Melting Point 249-255 °C (decomposes) N/A
pKa 6.43 £0.25 N/A
Water Solubility (25 °C) 1.596 g/L N/A
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Solubility Profile

The solubility of a compound is a critical parameter in drug development, influencing its
bioavailability and formulation. The available data for 5-Carbethoxy-2-thiouracil indicates the
following:

Table 2: Solubility of 5-Carbethoxy-2-thiouracil in Various Solvents

Solvent Solubility Reference
Water (25 °C) 1.596 g/L N/A
Dimethyl Sulfoxide (DMSO) Completely Soluble N/A
N,N-Dimethylformamide (DMF)  Completely Soluble N/A
Acetone Partially Soluble N/A
Acetonitrile Partially Soluble N/A
Ethanol Partially Soluble N/A
Ethyl Acetate Partially Soluble N/A

Stability Data

Currently, detailed quantitative stability data for 5-Carbethoxy-2-thiouracil under various
conditions (e.g., pH, temperature, light) is limited in publicly available literature. General
observations suggest that the compound is stable under normal laboratory storage conditions.
However, for rigorous drug development, comprehensive stability studies are essential.

Experimental Protocols

While specific experimental protocols for determining the solubility and stability of 5-
Carbethoxy-2-thiouracil were not found in the reviewed literature, the following are
generalized methods commonly employed for pyrimidine derivatives that can be adapted.

Protocol for Determining Aqueous Solubility (Shake-
Flask Method)
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This method is a standard approach for determining the thermodynamic equilibrium solubility of
a compound.

Workflow for Shake-Flask Solubility Determination
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Preparation

Weigh excess 5-Carbethoxy-2-thiouracil

Add to a known volume of purified water in a sealed vial

Equiligration

Agitate at a constant temperature (e.g., 25°C) for a defined period (e.g., 24-48 hours)

Sampling

& Analysis

Allow undissolved solid to settle

Withdraw an aliquot of the supernatant

Filter the aliquot (e.g., using a 0.22 pm syringe filter)

Dilute the filtrate with a suitable solvent

Analyze the concentration using a validated analytical method (e.g., UV-Vis spectrophotometry or HPLC)

Calcu

lation

Calculate solubility based on the measured concentration and dilution factor

Click to download full resolution via product page

Caption: Workflow for determining aqueous solubility using the shake-flask method.
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Protocol for Stability Assessment: Forced Degradation
Study

Forced degradation studies are crucial for identifying potential degradation products and
understanding the intrinsic stability of a drug substance.

Workflow for a Forced Degradation Study
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‘Sample Preparation

Acidic Hydrolysis (e.., 0.1 N HCI, elevated temperature) | | i is (e.0., 0.1 N NaOH, olid state at elevated temperature) | | Photolytic Degradation (e.g., exposure to UV light)

Analyze by a stability-indicating HPLC method to separate the parent compound from degradation products

Quantfy the remaining parent compound and any major degradation products

Determine the degradation patl
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5-Carbethoxy-2-thiouracil Metal lon
(Ligand) (e.g., Copper)

Coordination Chemistry
(Synthesis)

Metal-Ligand Complex

Interaction with Cancer Cells

Induction of Apoptosis
(Potential Mechanism)

Cytotoxicity
(Anticancer Effect)
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¢ To cite this document: BenchChem. [An In-depth Technical Guide to 5-Carbethoxy-2-
thiouracil: Solubility and Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220596#5-carbethoxy-2-thiouracil-solubility-and-
stability-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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